Erythrosine sodium
Erythrosine sodium
Erythrosin B is an organic sodium salt that is the disodium salt of 2-(2,4,5,7-tetraiodo-6-oxido-3-oxo-8a,10a-dihydroxanthen-9-yl)benzoic acid. It has a role as a fluorescent dye. It contains an erythrosin(2-).
Brand Name:
Vulcanchem
CAS No.:
568-63-8
VCID:
VC0011664
InChI:
InChI=1S/C20H8I4O5.2Na/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25;;/h1-6,25H,(H,27,28);;/q;2*+1/p-2
SMILES:
C1=CC=C(C(=C1)C2=C3C=C(C(=O)C(=C3OC4=C(C(=C(C=C24)I)[O-])I)I)I)C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H6I4Na2O5
Molecular Weight:
879.9 g/mol
Erythrosine sodium
CAS No.: 568-63-8
Main Products
VCID: VC0011664
Molecular Formula: C20H6I4Na2O5
Molecular Weight: 879.9 g/mol
CAS No. | 568-63-8 |
---|---|
Product Name | Erythrosine sodium |
Molecular Formula | C20H6I4Na2O5 |
Molecular Weight | 879.9 g/mol |
IUPAC Name | disodium;2-(2,4,5,7-tetraiodo-3-oxido-6-oxoxanthen-9-yl)benzoate |
Standard InChI | InChI=1S/C20H8I4O5.2Na/c21-11-5-9-13(7-3-1-2-4-8(7)20(27)28)10-6-12(22)17(26)15(24)19(10)29-18(9)14(23)16(11)25;;/h1-6,25H,(H,27,28);;/q;2*+1/p-2 |
Standard InChIKey | IINNWAYUJNWZRM-UHFFFAOYSA-L |
SMILES | C1=CC=C(C(=C1)C2=C3C=C(C(=O)C(=C3OC4=C(C(=C(C=C24)I)[O-])I)I)I)C(=O)[O-].[Na+].[Na+] |
Canonical SMILES | C1=CC=C(C(=C1)C2=C3C=C(C(=O)C(=C3OC4=C(C(=C(C=C24)I)[O-])I)I)I)C(=O)[O-].[Na+].[Na+] |
Colorform | Brown powder Red solid |
Density | 0.8-1.0 kg/cu m (limit) |
Melting Point | 250 °C |
Description | Erythrosin B is an organic sodium salt that is the disodium salt of 2-(2,4,5,7-tetraiodo-6-oxido-3-oxo-8a,10a-dihydroxanthen-9-yl)benzoic acid. It has a role as a fluorescent dye. It contains an erythrosin(2-). |
Shelf Life | Stable under recommended storage conditions. SRP: Local exhaust ventilation should be applied wherever there is an incidence of point source emissions or dispersion of regulated contaminants in the work area. Ventilation control of the contaminant as close to its point of generation is both the most economical and safest method to minimize personnel exposure to airborne contaminants. Ensure that the local ventilation moves the contaminant away from the worker. |
Solubility | In water, 70 g/L at 20 °C In water, 111 g/kg at 26 °C In water, 9.0 g/100 mL at 25 °C (9.0X10+4 mg/L) In ethanol, 10 g/L; in glycerine, 35 g/L at 20 °C Solubility at 25 °C: in glycerol, 20.0 g/100 mL; in propylene glycol, 20.0 g/100 mL Soluble in water to cherry-red solution Soluble in alcohol |
Synonyms | PYROSIN B;TETRAIODOFLUORESCEIN;TETRAIODOFLUORESCEIN SODIUM SALT;ACID RED 51;ACID RED 51 SODIUM SALT;2/',4/',5/',7/'-TETRAIODOFLUORESCEIN DISODIUM SALT;2/',4/',5/',7/'-TETRAIODO-FLUORESCEINE DISODIUM SALT;CI NO 45430 |
PubChem Compound | 27872 |
Last Modified | Nov 11 2021 |
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